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Rotundic acid Rotundic acid Rotundic acid is a triterpenoid. It has a role as a metabolite.
Brand Name: Vulcanchem
CAS No.: 20137-37-5
VCID: VC0154715
InChI: InChI=1S/C30H48O5/c1-18-9-14-30(24(33)34)16-15-27(4)19(23(30)29(18,6)35)7-8-21-25(2)12-11-22(32)26(3,17-31)20(25)10-13-28(21,27)5/h7,18,20-23,31-32,35H,8-17H2,1-6H3,(H,33,34)/t18-,20-,21-,22+,23-,25+,26+,27-,28-,29-,30+/m1/s1
SMILES: CC1CCC2(CCC3(C(=CCC4C3(CCC5C4(CCC(C5(C)CO)O)C)C)C2C1(C)O)C)C(=O)O
Molecular Formula: C30H48O5
Molecular Weight: 488.7 g/mol

Rotundic acid

CAS No.: 20137-37-5

Reference Standards

VCID: VC0154715

Molecular Formula: C30H48O5

Molecular Weight: 488.7 g/mol

Rotundic acid - 20137-37-5

CAS No. 20137-37-5
Product Name Rotundic acid
Molecular Formula C30H48O5
Molecular Weight 488.7 g/mol
IUPAC Name (1R,2R,4aS,6aR,6aS,6bR,8aR,9R,10S,12aR,14bS)-1,10-dihydroxy-9-(hydroxymethyl)-1,2,6a,6b,9,12a-hexamethyl-2,3,4,5,6,6a,7,8,8a,10,11,12,13,14b-tetradecahydropicene-4a-carboxylic acid
Standard InChI InChI=1S/C30H48O5/c1-18-9-14-30(24(33)34)16-15-27(4)19(23(30)29(18,6)35)7-8-21-25(2)12-11-22(32)26(3,17-31)20(25)10-13-28(21,27)5/h7,18,20-23,31-32,35H,8-17H2,1-6H3,(H,33,34)/t18-,20-,21-,22+,23-,25+,26+,27-,28-,29-,30+/m1/s1
Standard InChIKey YLHQFGOOMKJFLP-LTFXOGOQSA-N
Isomeric SMILES C[C@@H]1CC[C@@]2(CC[C@@]3(C(=CC[C@H]4[C@]3(CC[C@@H]5[C@@]4(CC[C@@H]([C@@]5(C)CO)O)C)C)[C@@H]2[C@]1(C)O)C)C(=O)O
SMILES CC1CCC2(CCC3(C(=CCC4C3(CCC5C4(CCC(C5(C)CO)O)C)C)C2C1(C)O)C)C(=O)O
Canonical SMILES CC1CCC2(CCC3(C(=CCC4C3(CCC5C4(CCC(C5(C)CO)O)C)C)C2C1(C)O)C)C(=O)O
Appearance Powder
Description Rotundic acid is a triterpenoid. It has a role as a metabolite.
Synonyms rotundic acid
PubChem Compound 12315075
Last Modified Nov 11 2021
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